4-((1-(Phenylsulfonyl)indolin-5-yl)sulfonyl)morpholine

Specification

• CAS No.: 919246-36-9
• Molecular Formula: C18H20N2O5S2
• Molecular Weight: 408.49
• IUPAC Name: 4-[[1-(benzenesulfonyl)-2,3-dihydroindol-5-yl]sulfonyl]morpholine
• Standard InChI: InChI=1S/C18H20N2O5S2/c21-26(22,19-10-12-25-13-11-19)17-6-7-18-15(14-17)8-9-20(18)27(23,24)16-4-2-1-3-5-16/h1-7,14H,8-13H2
• Standard InChI Key: TWHZPKTXOPKMOW-UHFFFAOYSA-N
• SMILES: C1CN(C2=C1C=C(C=C2)S(=O)(=O)N3CCOCC3)S(=O)(=O)C4=CC=CC=C4

Introduction

4-((1-(Phenylsulfonyl)indolin-5-yl)sulfonyl)morpholine is a complex organic compound that combines elements of indoline, phenylsulfonyl, and morpholine groups. This compound is of interest in chemical and pharmaceutical research due to its unique structural features, which may confer specific biological activities.

Molecular Formula and Weight

• Molecular Formula: Not explicitly listed in available sources, but can be inferred from its components.

• Molecular Weight: Not directly provided, but can be estimated based on the molecular weights of its components.

Synonyms and Identifiers

• CAS Number: 919246-36-9 (as mentioned in related compounds).

• Other Identifiers: Specific identifiers like PubChem CID or InChIKey are not readily available for this exact compound.

Biological Activity

While specific biological activities of 4-((1-(Phenylsulfonyl)indolin-5-yl)sulfonyl)morpholine are not detailed in the available literature, compounds with similar structures are often investigated for their potential in drug development. Sulfonyl groups can enhance solubility and bioavailability, making them useful in medicinal chemistry.

Pharmaceutical Research

In pharmaceutical research, sulfonyl-containing compounds are explored for various therapeutic targets, including enzymes and receptors. The presence of a phenylsulfonyl group and a morpholine ring could provide opportunities for interaction with biological targets, potentially leading to applications in areas like oncology or neurology.

Synthesis and Characterization

The synthesis of such compounds typically involves multiple steps, including the formation of the indoline core, introduction of the phenylsulfonyl group, and attachment of the morpholine ring. Detailed synthesis protocols are not available for this specific compound but can be inferred from related chemical syntheses.

Data Tables

Compound Feature	Description
Chemical Structure	Phenylsulfonyl group attached to an indolin-5-yl ring, linked to a morpholine ring via a sulfonyl group.
Potential Applications	Drug development, particularly in areas requiring enhanced bioavailability and solubility.
Biological Activity	Not specifically reported; related compounds are explored for enzyme inhibition and receptor interaction.